ethyl 5-bromo-1H-pyrazole-3-carboxylate
Overview
Description
Ethyl 5-bromo-1H-pyrazole-3-carboxylate is a chemical compound with the molecular formula C6H7BrN2O2 . It has a molecular weight of 219.04 .
Synthesis Analysis
The synthesis of pyrazoles, including ethyl 5-bromo-1H-pyrazole-3-carboxylate, can be achieved through several methods. One common method is the [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride .Molecular Structure Analysis
The InChI code for ethyl 5-bromo-1H-pyrazole-3-carboxylate is 1S/C6H7BrN2O2/c1-2-11-6(10)4-3-5(7)9-8-4/h3H,2H2,1H3,(H,8,9) .Chemical Reactions Analysis
Pyrazoles, including ethyl 5-bromo-1H-pyrazole-3-carboxylate, can undergo a variety of chemical reactions. For instance, they can participate in Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones . They can also undergo a phosphine-free [3+2] cycloaddition reaction with dialkyl azodicarboxylates .Physical And Chemical Properties Analysis
Ethyl 5-bromo-1H-pyrazole-3-carboxylate is a white to yellow solid . It should be stored in a refrigerator .Scientific Research Applications
Synthesis of Pyrazole Derivatives
Pyrazole derivatives are highly valued in organic synthesis due to their diverse biological activities. Ethyl 5-bromo-1H-pyrazole-3-carboxylate can be used to synthesize a wide range of pyrazole derivatives that exhibit pharmacological properties such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic activities .
Agricultural Chemical Research
In the agricultural sector, pyrazole derivatives synthesized from ethyl 5-bromo-1H-pyrazole-3-carboxylate are explored for their herbicidal and insecticidal properties. These compounds can be crucial in developing new pesticides and herbicides with improved efficacy and reduced environmental impact .
Anticancer Agent Development
The pyrazole core is a common feature in many anticancer agents. Researchers utilize ethyl 5-bromo-1H-pyrazole-3-carboxylate to create novel compounds that can be tested for their ability to inhibit cancer cell growth and proliferation .
Anti-Inflammatory and Analgesic Agents
Due to its structural significance, ethyl 5-bromo-1H-pyrazole-3-carboxylate is used in the synthesis of compounds with potential anti-inflammatory and analgesic effects. These synthesized compounds are then studied for their therapeutic applications in treating conditions like arthritis and pain management .
Synthesis of Solid Hexacoordinate Complexes
This compound is also employed in the preparation of solid hexacoordinate complexes. These complexes have applications in materials science and coordination chemistry, where they can be used to study molecular interactions and create new materials with specific properties .
Insecticide Intermediate Production
Ethyl 5-bromo-1H-pyrazole-3-carboxylate serves as an intermediate in the production of certain anthranilamide compounds that are of interest as insecticides. This highlights its role in the synthesis of commercially important insecticides such as chlorantraniliprole and cyantraniliprole .
Safety and Hazards
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to interact with various biological targets .
Mode of Action
Pyrazole derivatives are known to undergo reactions with hydrazones under visible light catalysis to provide 1,3,5-trisubstituted pyrazoles .
Biochemical Pathways
It’s worth noting that pyrazole derivatives have been associated with a variety of biological activities .
Pharmacokinetics
The compound is known to have a molecular weight of 21904 , which could influence its bioavailability.
Result of Action
Pyrazole derivatives have been associated with a variety of biological activities .
Action Environment
It’s known that the compound should be stored under inert gas (nitrogen or argon) at 2–8 °c .
properties
IUPAC Name |
ethyl 5-bromo-1H-pyrazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O2/c1-2-11-6(10)4-3-5(7)9-8-4/h3H,2H2,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTWIBLHEPZYWRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC(=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40719104 |
Source
|
| Record name | Ethyl 5-bromo-1H-pyrazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40719104 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 5-bromo-1H-pyrazole-3-carboxylate | |
CAS RN |
1392208-46-6 |
Source
|
| Record name | Ethyl 5-bromo-1H-pyrazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40719104 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 5-bromo-1H-pyrazole-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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